Cas no 1804836-33-6 (2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804836-33-6
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4833048
• Update Time: 2025-08-04

2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO3/c9-7(10)6-3(2-15)4(1-5(16)14-6)17-8(11,12)13/h1,7,15H,2H2,(H,14,16)
• InChI Key： BAKJFRDQYUZCHQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(=CC(N1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6

Additional information on 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol

2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol, identified by the CAS number 1804836-33-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a hydroxyl group at position 6, a trifluoromethoxy group at position 4, and a methanol group at position 3. These substituents collectively contribute to its distinctive chemical reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving fluorination and oxidation processes. Researchers have employed various strategies, including transition-metal-catalyzed coupling reactions and directed fluorination techniques, to achieve high yields and purity levels. The incorporation of fluorinated groups, such as the difluoromethyl and trifluoromethoxy substituents, significantly enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

In terms of biological activity, 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol has shown promising results in preliminary studies targeting enzyme inhibition and receptor modulation. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The hydroxyl and methanol groups present in the molecule facilitate hydrogen bonding interactions, which are crucial for binding to target proteins. Additionally, the trifluoromethoxy group contributes to lipophilicity, enhancing the molecule's ability to cross cellular membranes.

The application of this compound extends beyond pharmacology into agrochemicals. Its ability to inhibit specific plant pathogens has been explored in recent agricultural studies. The presence of electron-withdrawing groups like trifluoromethoxy enhances the molecule's stability against enzymatic degradation, making it suitable for use as a fungicide or herbicide. Field trials conducted in controlled environments have shown efficacy against common crop pathogens without adverse effects on non-target organisms.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol involves a series of carefully optimized steps. The initial synthesis begins with the formation of a pyridine ring using cyclization reactions followed by selective substitution at specific positions. The introduction of fluorinated groups requires precise control over reaction conditions to ensure regioselectivity and avoid side reactions. Recent breakthroughs in fluorination techniques, such as the use of electrophilic fluorinating agents under mild conditions, have significantly improved the synthesis process.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the molecular structure and purity of the synthesized product. For example, proton NMR spectra reveal distinct signals corresponding to the hydroxyl and methanol groups, while carbon NMR provides insights into the electronic environment around the fluorinated substituents.

The environmental impact of this compound is another critical area of investigation. Given its potential use in agrochemicals and pharmaceuticals, understanding its biodegradation pathways is essential for minimizing ecological risks. Recent studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms involving cytochrome P450 enzymes. However, further research is required to assess its long-term persistence in different environmental matrices.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-methanol, CAS number 1804836-33-6, represents a significant advancement in organic synthesis with diverse applications across multiple fields. Its unique structural features and functional groups make it an invaluable tool for researchers in drug discovery and agrochemical development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in addressing pressing challenges in medicine and agriculture.